![molecular formula C17H12BrFN2O B2880347 6-(4-Bromophenyl)-2-[(3-fluorophenyl)methyl]pyridazin-3-one CAS No. 941930-19-4](/img/structure/B2880347.png)
6-(4-Bromophenyl)-2-[(3-fluorophenyl)methyl]pyridazin-3-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “6-(4-Bromophenyl)-2-[(3-fluorophenyl)methyl]pyridazin-3-one” is an organic compound containing a pyridazinone ring, which is a six-membered heterocyclic compound containing two nitrogen atoms. It also contains bromophenyl and fluorophenyl groups .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the bromine and fluorine atoms could potentially influence the compound’s reactivity and properties .Chemical Reactions Analysis
The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. The bromophenyl and fluorophenyl groups could potentially undergo various reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be determined by its molecular structure .Scientific Research Applications
Heterocyclic Compound Synthesis
The fluorophenyl pyridazinyl ketone, a related compound, has been identified as a valuable precursor for the synthesis of previously inaccessible pyridazinyl-substituted benzo-annelated heterocycles. This underscores the potential of similar compounds for creating novel heterocyclic systems with diverse applications in medicinal chemistry and material science (Heinisch, Haider, & Moshuber, 1994).
Anticancer and Antiangiogenic Activity
Pyridazinone derivatives have been synthesized and characterized, showing significant inhibitory effects on the viability of various human cancer cell lines, including liver, breast, and leukemia. Some derivatives demonstrated potent antiangiogenic activity, which could play a crucial role in tumor progression inhibition (Kamble et al., 2015).
Structural and Synthetic Applications
The structure of a compound with a similar molecular framework was determined, highlighting the importance of such compounds in understanding molecular interactions and designing new materials. This also demonstrates the versatility of pyridazinone derivatives in forming polymeric structures, which could have implications for material science (Bortoluzzi, Souza, Joussef, & Meyer, 2011).
Novel Synthesis Pathways
Research into pyridazin-3-one derivatives has established general routes for their synthesis, leading to the development of new classes of compounds. These synthetic routes offer possibilities for creating various derivatives with potential applications in drug discovery and development (Ibrahim & Behbehani, 2014).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
6-(4-bromophenyl)-2-[(3-fluorophenyl)methyl]pyridazin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12BrFN2O/c18-14-6-4-13(5-7-14)16-8-9-17(22)21(20-16)11-12-2-1-3-15(19)10-12/h1-10H,11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FMEOEGAAFGDASZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)F)CN2C(=O)C=CC(=N2)C3=CC=C(C=C3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12BrFN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-(4-Bromophenyl)-2-[(3-fluorophenyl)methyl]pyridazin-3-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.